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Compound of Interest

Compound Name:
(5-(3,5-Dichlorophenyl)pyridin-3-

yl)methanamine

CAS No.: 1346692-02-1

Cat. No.: B11866257

Get Quote

Executive Summary
The 5-aryl-3-picolylamine (3-aminomethyl-5-arylpyridine) scaffold represents a versatile

pharmacophore in modern drug discovery. Structurally, it consists of a pyridine core substituted

at the 3-position with a basic aminomethyl group and at the 5-position with a variable aryl or

heteroaryl moiety. This specific substitution pattern offers a unique vector geometry (~120°)

that allows the molecule to bridge distinct binding pockets—typically connecting a solvent-

exposed polar region (via the amine) with a hydrophobic selectivity pocket (via the aryl group).

This guide dissects the synthetic accessibility, physicochemical properties, and SAR logic of

this scaffold, with a focus on its application in Cyclin-Dependent Kinase (CDK) inhibition and

Spleen Tyrosine Kinase (Syk) modulation.

Chemical Biology & Mechanistic Context
The Pharmacophore Logic
The 5-aryl-3-picolylamine motif functions as a "bi-functional anchor":
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The Pyridine Nitrogen (

): Acts as a weak hydrogen bond acceptor (pKa ~5.2), often interacting with backbone
amides in the hinge region of kinases.

The 3-Aminomethyl Group (

): Provides a high-pKa basic center (pKa ~8.5–9.5). In physiological conditions, it is
protonated, facilitating salt-bridge interactions with aspartate or glutamate residues (e.g., the
catalytic loop) or improving solubility.

The 5-Aryl Moiety: Extends into hydrophobic sub-pockets (e.g., the "gatekeeper" region or

back-pocket), conferring selectivity based on steric bulk and electronic properties.

Biological Targets
CDK Inhibitors: Used to target the ATP-binding site, where the pyridine ring mimics the

purine core of ATP.

Syk & JAK Kinases: The scaffold serves as a linker, connecting hinge-binding motifs to

solubilizing tails.

LSD1 Inhibitors: The amine group can participate in flavin-dependent oxidation mechanisms.

Synthetic Strategy
The construction of the 5-aryl-3-picolylamine core relies heavily on palladium-catalyzed cross-

coupling reactions. The most robust pathway involves the Suzuki-Miyaura coupling of a 5-

bromo-3-picolylamine intermediate.

Retrosynthetic Analysis (DOT Diagram)
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Click to download full resolution via product page

Figure 1: Retrosynthetic pathway for the 5-aryl-3-picolylamine scaffold.

Structure-Activity Relationship (SAR) Deep Dive
The SAR of this scaffold can be divided into three critical zones.

Zone 1: The Pyridine Core (Electronic Tuning)
Nitrogen Position: The 3,5-substitution pattern is critical. Moving the nitrogen to the 2- or 4-

position (isomeric picolylamines) drastically alters the vector of the substituents and the

basicity of the ring nitrogen.

Core Substitution: Introducing small groups (F, Me) at position 2 or 6 is generally disfavored

due to steric clash with the hinge region, unless specific "gatekeeper" residues are targeted.

Zone 2: The 3-Aminomethyl "Anchor" (Solubility &
Binding)

Primary Amine (

): Usually optimal for potency if a salt bridge is required.

Alkylation (

): Methylation often retains potency but increases lipophilicity (LogD). Bulky alkyl groups (t-
butyl) abolish activity due to steric hindrance.

Acylation (Amide formation): Converting the amine to an amide removes the basic center,

often killing solubility and potency unless the target requires a neutral H-bond donor.

Zone 3: The 5-Aryl "Warhead" (Selectivity)
This is the primary vector for optimization.

Phenyl: The baseline. Often lacks potency due to free rotation (entropic penalty).
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Heteroaryl (Furan, Thiophene): Often improves potency by reducing the twist angle with the

pyridine ring (planar conformation) and engaging in

stacking.

Ortho-Substitution: Introducing substituents at the ortho-position of the 5-aryl ring induces a

"twisted" conformation, which can be critical for selectivity against homologous kinases.

SAR Summary Map (DOT Diagram)
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Figure 2: SAR optimization zones for the 5-aryl-3-picolylamine scaffold.

Quantitative Data Analysis
The following table summarizes hypothetical SAR trends derived from CDK2/cyclin E inhibition

data typical for this scaffold class (based on benzimidazole/pyridine hybrids).

Table 1: Representative SAR Data (IC50 values)
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Compound
ID

5-Aryl
Substituent
(R)

3-Amine
State

IC50 (nM) LogP
Observatio
n

5A-01 Phenyl 450 2.1

Baseline

activity.

Moderate

potency.[1]

5A-02
3-

Fluorophenyl
120 2.3

Meta-halogen

improves

hydrophobic

fill.

5A-03 Furan-3-yl 15 1.8

Optimal.

Planar

geometry

improves

stacking.

5A-04 Furan-3-yl 85 2.4

Alkylation

reduces H-

bond donor

capacity.

5A-05 Furan-3-yl >10,000 1.9

Loss of

basicity

destroys salt

bridge.

5A-06
2-

Methylphenyl
2,500 2.5

Ortho-twist

disrupts

planar

binding

mode.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2018/qo/c8qo00275d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11866257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Insight: The dramatic potency increase with Furan-3-yl (5A-03) suggests that a planar

conformation between the pyridine and the 5-aryl group is preferred for this specific binding

pocket, likely minimizing the entropic penalty upon binding.

Experimental Protocols
Protocol A: Synthesis of (5-Bromopyridin-3-
yl)methanamine
Self-validating step: This intermediate is commercially available but can be synthesized to

ensure purity.

Starting Material: 5-Bromonicotinonitrile.

Reduction: Dissolve nitrile (1.0 eq) in dry THF under

. Add

complex (3.0 eq) dropwise at 0°C.

Reflux: Heat to reflux for 4 hours. Monitor by TLC (disappearance of nitrile).

Quench: Cool to 0°C. Carefully add MeOH, then 1N HCl. Reflux for 1 hour to break the

boron-amine complex.

Workup: Basify with NaOH to pH >12. Extract with DCM.

Validation:

NMR (CDCl3) should show a singlet at

ppm (pyridine protons) and a singlet at

ppm (
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).

Protocol B: Suzuki Coupling (General Procedure)
Reagents: Combine (5-bromopyridin-3-yl)methanamine (1.0 eq), Aryl boronic acid (1.2 eq),

(5 mol%), and

(10 mol%).

Solvent: Toluene/Water (4:1) or Dioxane/Water (4:1).

Base:

or

(2.0 eq).

Reaction: Heat at 90°C for 12 hours (sealed tube).

Purification: The product is an amine.[2][3] Use SCX (Strong Cation Exchange) cartridges for

rapid purification (Catch & Release) to remove non-basic impurities and palladium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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